Cas no 2138224-68-5 (rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide)

• Product Name: rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide
• CAS No: 2138224-68-5
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5749221
• PubChem ID: 165449657
• Update Time: 2025-07-13

rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide
• EN300-714580
• 2138224-68-5

• Inchi： 1S/C11H21N3O/c1-2-5-13-11(15)14-7-4-9-3-6-12-8-10(9)14/h9-10,12H,2-8H2,1H3,(H,13,15)/t9-,10-/m0/s1
• InChI Key： WIMCVIPWJPWEBF-UWVGGRQHSA-N
• SMILES： O=C(NCCC)N1CC[C@@H]2CCNC[C@H]12

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.4Ų

Additional information on rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide

Introduction to rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide (CAS No. 2138224-68-5)

Rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This heterocyclic amide belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its potential in drug discovery. The compound's molecular structure, characterized by a fused pyrrole and pyridine ring system, contributes to its distinctive chemical and biological characteristics.

The CAS number 2138224-68-5 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The stereochemistry of rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide is crucial, as the (3aR,7aS) configuration plays a pivotal role in determining its biological activity. This stereochemical specificity has been a focus of interest in the development of enantiomerically pure forms for enhanced pharmacological efficacy.

In recent years, there has been a surge in research aimed at understanding the pharmacological potential of pyrrolopyridine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The N-propyl group in the molecular structure of rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide is particularly noteworthy, as it influences the compound's solubility and interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a pharmacological tool. Researchers have been exploring its interactions with various enzymes and receptors, aiming to uncover new therapeutic applications. For instance, studies have suggested that modifications in the pyrrolopyridine core can lead to enhanced binding affinity to specific targets, making these compounds valuable candidates for drug development.

The synthesis of rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, which is essential for clinical applications. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in producing this compound in a form that is suitable for further biological evaluation.

Recent advancements in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict the binding modes of rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide with target proteins, providing insights into its mechanism of action. These computational studies complement experimental efforts and help guide the design of more effective derivatives.

The biological activity of rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide has been investigated in several preclinical models. Initial studies have revealed promising results in terms of modulating key biological pathways associated with neurological disorders. The compound's ability to interact with neurotransmitter receptors suggests potential applications in treating conditions such as depression and anxiety. Additionally, its anti-inflammatory properties have been observed in cellular assays, indicating its therapeutic relevance in managing inflammatory diseases.

As research continues to evolve, the pharmacological landscape of pyrrolopyridine derivatives is expanding rapidly. The unique structural features of rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide make it a valuable asset in the quest for novel therapeutics. Future studies are likely to focus on optimizing its pharmacokinetic profile and exploring new therapeutic indications.

The development of this compound also underscores the importance of interdisciplinary collaboration in pharmaceutical research. Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational science has been crucial in unraveling its complex properties and potential applications. This collaborative approach is essential for advancing drug discovery efforts and bringing new treatments to patients worldwide.

In conclusion, rac-(3aR,7aS)-N-propyl-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxamide (CAS No. 2138224-68-5) represents a significant advancement in the field of pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further development. As scientific understanding continues to grow，this compound is poised to play a vital role in shaping the future of drug discovery and therapy.